Cas no 261515-31-5 (Emetine; O6',O7'-Di-de-Me)

• Product Name: Emetine; O6',O7'-Di-de-Me
• CAS No: 261515-31-5
• MF: C₂₇H₃₆N₂O₄
• MW: 452.585747718811
• CID: 6752360
• Update Time: 2024-03-03

Emetine; O6',O7'-Di-de-Me Chemical and Physical Properties

Names and Identifiers

• (-)-7'-O-Demethylisocephaeline
• 7'-O-Demethylisocephaeline
• 7'-O-Demethylcephaeline
• (-)-7'-demethylisocephaeline
• Emetine; O6',O7'-Di-de-Me

• Inchi： 1S/C27H36N2O4/c1-4-16-15-29-8-6-18-12-26(32-2)27(33-3)14-21(18)23(29)10-19(16)9-22-20-13-25(31)24(30)11-17(20)5-7-28-22/h11-14,16,19,22-23,28,30-31H,4-10,15H2,1-3H3
• InChI Key： HGQNZTBYUKKJLH-UHFFFAOYSA-N
• SMILES： CCC1C(CC2C3C(=CC(=C(C=3)O)O)CCN2)CC2N(CCC3C2=CC(OC)=C(OC)C=3)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• XLogP3: 2.844

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids